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Compound of Interest

Compound Name: perfluoro(methylcyclopentane)

Cat. No.: B162647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of

perfluoro(methylcyclopentane) and outline protocols for its evaluation as a hydraulic fluid.

Due to its chemical inertness and thermal stability, perfluoro(methylcyclopentane) presents

as a candidate for specialized hydraulic applications where conventional fluids may not be

suitable.

Introduction
Perfluoro(methylcyclopentane) (C₆F₁₂), a perfluorinated cyclic hydrocarbon, is a colorless,

odorless, and non-flammable liquid at room temperature.[1] Its chemical structure,

characterized by the substitution of all hydrogen atoms with fluorine, imparts high thermal and

chemical stability.[1][2] These properties make it a subject of interest for use as a hydraulic fluid

in demanding environments, such as those found in specialized laboratory equipment and

pharmaceutical manufacturing processes where chemical inertness is paramount. This

document outlines the known properties of perfluoro(methylcyclopentane) and provides

detailed experimental protocols for its evaluation as a hydraulic fluid.
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A summary of the key physical and chemical properties of perfluoro(methylcyclopentane) is
presented in Table 1. This data is essential for initial consideration of its suitability in a hydraulic

system.

Property Value Units

Molecular Formula C₆F₁₂ -

Molecular Weight 300.04 g/mol

Appearance Colorless liquid -

Density 1.707 g/mL

Boiling Point 48 °C

Melting Point 45 °C

Vapor Pressure 534 mmHg at 25°C

Refractive Index 1.267 -

Data compiled from multiple sources.[1][3][4]

Experimental Protocols for Hydraulic Fluid
Evaluation
The following protocols, based on established ASTM and ISO standards, are provided for the

comprehensive evaluation of perfluoro(methylcyclopentane) as a hydraulic fluid.

Viscosity Measurement
Objective: To determine the kinematic viscosity of perfluoro(methylcyclopentane) at various

temperatures to understand its flow characteristics.

Standard: Adapted from ASTM D445.[5]

Apparatus:

Calibrated glass capillary viscometer
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Constant temperature bath

Stopwatch

Thermometer

Procedure:

Equilibrate the constant temperature bath to the desired test temperature (e.g., 40°C and

100°C).

Charge the viscometer with the perfluoro(methylcyclopentane) sample.

Place the viscometer in the constant temperature bath and allow it to thermally equilibrate for

at least 30 minutes.

Using suction, draw the liquid up through the capillary tube to a point above the upper timing

mark.

Release the suction and measure the time it takes for the liquid meniscus to pass from the

upper to the lower timing mark.

Repeat the measurement at least three times and calculate the average flow time.

Calculate the kinematic viscosity using the viscometer calibration constant.

Repeat the procedure for all desired temperatures.

Density Measurement
Objective: To accurately determine the density of perfluoro(methylcyclopentane).

Standard: Adapted from ASTM D1298.[5]

Apparatus:

Hydrometer

Graduated cylinder
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Thermometer

Procedure:

Bring the perfluoro(methylcyclopentane) sample to the desired test temperature.

Pour the sample into a clean, dry graduated cylinder.

Gently lower the hydrometer into the sample until it floats freely.

Ensure the hydrometer is not in contact with the sides of the cylinder.

Read the density from the hydrometer scale at the point where the principal surface of the

liquid cuts the scale.

Record the temperature of the sample.

Apply any necessary temperature corrections as specified in the standard.

Thermal Stability
Objective: To evaluate the thermal stability of perfluoro(methylcyclopentane) in the presence

of metals commonly found in hydraulic systems.

Standard: Adapted from ASTM D2070.[6][7]

Apparatus:

Test beakers (250 mL)

Copper and steel rods (catalysts)

Oven capable of maintaining 135°C ± 2°C

Viscometer

Procedure:

Place polished copper and steel rods into a test beaker.
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Add a measured volume of perfluoro(methylcyclopentane) to the beaker.

Place the beaker in an oven maintained at 135°C for 168 hours.

After the aging period, remove the beaker and allow it to cool to room temperature.

Visually inspect the fluid for any signs of sludge or precipitation.

Measure the viscosity of the aged fluid and compare it to the viscosity of the un-aged fluid.

Inspect the metal rods for any signs of corrosion or discoloration.

Elastomer Compatibility
Objective: To assess the compatibility of perfluoro(methylcyclopentane) with common

elastomeric sealing materials.

Standard: Adapted from ASTM D4289.[8][9]

Apparatus:

Elastomer O-rings or coupons of standard compounds (e.g., NBR, FKM, EPDM)

Glass test tubes with stoppers

Oven

Hardness tester (Durometer)

Balance for volume change measurement

Procedure:

Measure the initial hardness and volume of the elastomer specimens.

Place the elastomer specimens in a test tube and fully immerse them in

perfluoro(methylcyclopentane).
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Seal the test tube and place it in an oven at a specified temperature (e.g., 100°C) for a

specified duration (e.g., 70 hours).

After the immersion period, remove the specimens from the fluid and allow them to cool to

room temperature.

Blot the specimens dry and measure the final hardness and volume.

Calculate the percentage change in hardness and volume.

Logical Workflow for Evaluation
The following diagram illustrates a logical workflow for the comprehensive evaluation of a

candidate hydraulic fluid such as perfluoro(methylcyclopentane).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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